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Compound of Interest

Compound Name:
2,6-Dimethoxy-5-nitropyridine-3-

carboxylic acid

CAS No.: 685879-38-3

Cat. No.: B3150277

Get Quote

A Note to the Reader: Initial research into the compound "2,6-dimethoxy-5-nitro-3-

pyridinecarboxylic acid" did not yield sufficient data in publicly accessible scientific databases

and literature. This suggests the compound may be novel, theoretical, or not extensively

documented. To provide a comprehensive and scientifically rigorous guide within this chemical

class, this document will focus on the well-characterized and foundational molecule, 2,6-

Pyridinedicarboxylic Acid, also known as Dipicolinic Acid. This analogue serves as a valuable

proxy, offering insights into the chemical behavior, synthesis, and applications relevant to

substituted pyridinecarboxylic acids.

Abstract
2,6-Pyridinedicarboxylic acid (DPA) is a versatile heterocyclic compound with significant

applications spanning microbiology, coordination chemistry, and organic synthesis. Its rigid

structure and the presence of two carboxylic acid groups in a pincer-like configuration bestow

unique chelating properties, most notably its role in the heat resistance of bacterial

endospores. This guide provides an in-depth exploration of the physicochemical properties,
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synthesis, and diverse applications of DPA, tailored for researchers, scientists, and

professionals in drug development and materials science.

Physicochemical Properties of 2,6-
Pyridinedicarboxylic Acid
2,6-Pyridinedicarboxylic acid is a white, crystalline solid with the chemical formula C₇H₅NO₄.[1]

Its molecular structure, featuring a pyridine ring with carboxylic acid groups at the 2 and 6

positions, is central to its chemical behavior.

Property Value Source(s)

Molecular Formula C₇H₅NO₄ [1]

Molecular Weight 167.12 g/mol [1]

CAS Number 499-83-2 [2]

Appearance White crystalline solid

Melting Point 248-250 °C (decomposes) [3]

Solubility
Soluble in water and polar

organic solvents
[2]

The presence of both a basic nitrogen atom in the pyridine ring and acidic carboxylic acid

groups makes DPA an amphoteric molecule. This dual nature is critical to its role as a versatile

ligand in coordination chemistry.

Synthesis and Purification
The synthesis of 2,6-pyridinedicarboxylic acid is most commonly achieved through the

oxidation of 2,6-lutidine (2,6-dimethylpyridine). This process leverages the relative stability of

the pyridine ring to oxidation compared to the methyl groups.

Experimental Protocol: Oxidation of 2,6-Lutidine
This protocol outlines a common laboratory-scale synthesis of DPA. The causality behind the

choice of reagents lies in the need for a strong oxidizing agent that can convert the methyl
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groups to carboxylic acids without degrading the pyridine ring. Potassium permanganate is a

classic and effective choice for this transformation.

Step 1: Reaction Setup

In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add 2,6-

lutidine and a suitable solvent, such as water.

Step 2: Oxidation

Slowly add a solution of a strong oxidizing agent, such as potassium permanganate

(KMnO₄), to the reaction mixture. The reaction is exothermic and should be controlled by

cooling the flask in an ice bath.

The progress of the reaction can be monitored by the disappearance of the purple color of

the permanganate ion.

Step 3: Work-up and Isolation

Once the reaction is complete, the manganese dioxide (MnO₂) byproduct is removed by

filtration.

The filtrate is then acidified with a mineral acid, such as hydrochloric acid (HCl), to a pH of

approximately 3-4. This protonates the carboxylate groups, causing the 2,6-

pyridinedicarboxylic acid to precipitate out of the solution.

Step 4: Purification

The crude product is collected by filtration and can be further purified by recrystallization

from hot water.

This self-validating system relies on the significant change in solubility of DPA with pH. The

product is soluble as its carboxylate salt in basic to neutral conditions and precipitates as the

carboxylic acid in acidic conditions, allowing for effective isolation.
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Caption: Workflow for the synthesis of 2,6-pyridinedicarboxylic acid.

Key Applications and Mechanisms
The utility of 2,6-pyridinedicarboxylic acid stems from its unique structural and chemical

properties.

Role in Bacterial Spore Resistance
One of the most well-known roles of DPA is its contribution to the heat resistance of bacterial

endospores, particularly in genera such as Bacillus and Clostridium. Inside the spore core, DPA

chelates with calcium ions (Ca²⁺) to form a calcium dipicolinate complex.

Mechanism of Action:

Dehydration of the Spore Core: The Ca²⁺-DPA complex binds a significant amount of free

water within the spore core. This dehydration reduces the mobility of macromolecules and

increases their resistance to thermal denaturation.

Stabilization of DNA: The complex intercalates between the DNA bases, stabilizing the DNA

against heat-induced damage.
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Caption: Mechanism of DPA-mediated heat resistance in bacterial spores.

Coordination Chemistry and Analytical Applications
The ability of DPA to act as a chelating agent for various metal ions makes it a valuable ligand

in coordination chemistry. It can form stable complexes with lanthanides and transition metals.

This property is exploited in several analytical techniques. For instance, the terbium(III)-

dipicolinate complex exhibits strong luminescence, which is used as a sensitive assay for the

detection of DPA and, by extension, for the quantification of bacterial spores.

Organic Synthesis
As a difunctional molecule, 2,6-pyridinedicarboxylic acid serves as a versatile building block in

organic synthesis. The carboxylic acid groups can be converted into a variety of other

functional groups, such as esters, amides, and acid chlorides, providing access to a wide range
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of more complex molecules, including potential pharmaceutical intermediates and ligands for

catalysis.

Safety and Handling
2,6-Pyridinedicarboxylic acid is classified as an irritant. It can cause skin and serious eye

irritation. Appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat, should be worn when handling this compound. Work should be conducted in a

well-ventilated area or a fume hood to avoid inhalation of dust.

Conclusion
2,6-Pyridinedicarboxylic acid is a molecule of significant scientific interest due to its

fundamental role in microbiology and its broad utility in chemical synthesis and analytical

sciences. Its well-defined structure and predictable reactivity make it an excellent model

compound for studying the properties of substituted pyridinecarboxylic acids. For researchers

in drug discovery and materials science, an understanding of the principles governing the

synthesis and behavior of DPA provides a solid foundation for the design and development of

novel compounds with tailored functionalities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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